Cas no 946213-55-4 (2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946213-55-4
• MF: C₁₉H₂₁ClN₂O₃S
• MW: 392.899642705917
• CID: 5513458
• Update Time: 2025-05-24

2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[1,2,3,4-tetrahydro-1-(propylsulfonyl)-6-quinolinyl]-
• 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C19H21ClN2O3S/c1-2-12-26(24,25)22-11-5-6-14-13-15(9-10-18(14)22)21-19(23)16-7-3-4-8-17(16)20/h3-4,7-10,13H,2,5-6,11-12H2,1H3,(H,21,23)
• InChI Key： KFILEJUDDXLMGQ-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(CCC)(=O)=O)(=O)C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Introduction to 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946213-55-4)

2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, identified by the CAS number 946213-55-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a fused heterocyclic system, which is a key structural motif in many biologically active agents. The presence of multiple functional groups, including a chloro substituent and a propane-1-sulfonyl moiety, contributes to its unique chemical properties and potential pharmacological applications.

The molecular structure of 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide encompasses a benzamide group linked to a tetrahydroquinoline scaffold. The tetrahydroquinoline ring system is particularly noteworthy due to its prevalence in natural products and pharmacologically relevant compounds. This scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design. The benzamide moiety further enhances the compound's potential by providing a hydrogen bond acceptor site, which is crucial for binding affinity and specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide with various biological targets. Studies have indicated that the compound exhibits promising binding affinity with certain enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing novel therapeutic agents that modulate these pathways without the side effects associated with traditional treatments. The chloro substituent and propane-1-sulfonyl group are particularly important in determining the compound's pharmacokinetic profile, including solubility and metabolic stability.

In vitro studies have demonstrated that 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide can inhibit the activity of specific enzymes involved in pain signaling. The tetrahydroquinoline core is believed to play a critical role in this interaction by forming stable hydrogen bonds and hydrophobic interactions with the enzyme active site. These findings are particularly relevant given the high unmet medical needs in chronic pain management. Additionally, the compound's ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

The synthesis of 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as sulfonylation, cyclization, and functional group interconversion. Each step must be carefully optimized to ensure high yield and purity. Recent improvements in catalytic methods have allowed for more efficient synthesis routes, reducing both reaction times and environmental impact.

The pharmaceutical industry has shown considerable interest in derivatives of 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide due to its versatile structural features. Researchers are exploring modifications to enhance its bioavailability and target specificity. For instance, replacing the chloro substituent with other electron-withdrawing groups may alter its binding interactions without significantly compromising efficacy. Similarly, variations in the propane-1-sulfonyl moiety could lead to novel pharmacological profiles.

One particularly exciting area of research involves using 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide as a scaffold for developing next-generation antiviral agents. The tetrahydroquinoline core is known to interact with viral proteases and integrases, making it an attractive target for antiviral drug discovery. Preliminary studies suggest that derivatives of this compound may inhibit viral replication by disrupting essential enzymatic processes. This aligns with global efforts to develop broad-spectrum antivirals capable of addressing emerging viral threats.

The development of novel drug candidates often requires extensive characterization using spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods provide detailed insights into the molecular structure and purity of 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, ensuring that it meets stringent pharmaceutical standards before proceeding to preclinical testing. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into viable therapeutic options.

The future prospects for 2-chloro-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylenzamide are bright given its unique structural features and promising biological activity. Continued research will focus on optimizing its pharmacological properties while exploring new applications in areas such as oncology and neurology. As computational methods advance further into drug discovery pipelines, 946213 -55 - 4 will likely play an increasingly important role in developing innovative treatments for human diseases.